![molecular formula C11H10O3 B7478166 4-Cyclopropanecarbonylbenzoic acid](/img/structure/B7478166.png)
4-Cyclopropanecarbonylbenzoic acid
Overview
Description
4-Cyclopropanecarbonylbenzoic acid (CCBA) is a chemical compound that belongs to the family of benzoic acids. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C11H10O3. CCBA has been widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-Cyclopropanecarbonylbenzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 4-Cyclopropanecarbonylbenzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 4-Cyclopropanecarbonylbenzoic acid has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects
4-Cyclopropanecarbonylbenzoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-Cyclopropanecarbonylbenzoic acid can inhibit the proliferation and migration of cancer cells, as well as induce apoptosis. 4-Cyclopropanecarbonylbenzoic acid has also been shown to have anti-inflammatory effects, such as reducing the production of pro-inflammatory cytokines and chemokines. In addition, 4-Cyclopropanecarbonylbenzoic acid has been shown to have antioxidant effects, such as scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
4-Cyclopropanecarbonylbenzoic acid has several advantages for lab experiments, such as its high purity and stability, as well as its ease of synthesis. 4-Cyclopropanecarbonylbenzoic acid is also relatively inexpensive compared to other organic compounds. However, 4-Cyclopropanecarbonylbenzoic acid has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. Therefore, it is important to use appropriate safety precautions when handling 4-Cyclopropanecarbonylbenzoic acid in the lab.
Future Directions
There are several future directions for the research on 4-Cyclopropanecarbonylbenzoic acid. One potential direction is the investigation of its potential applications as an anti-cancer agent, particularly in combination with other drugs. Another direction is the development of new synthetic methods for 4-Cyclopropanecarbonylbenzoic acid and its derivatives. Furthermore, the mechanism of action of 4-Cyclopropanecarbonylbenzoic acid needs to be further elucidated to fully understand its potential applications in various fields.
Synthesis Methods
The synthesis of 4-Cyclopropanecarbonylbenzoic acid involves the reaction of cyclopropanecarbonyl chloride with benzoic acid in the presence of a catalyst. The resulting product is then purified using various techniques, such as recrystallization and column chromatography. The yield of 4-Cyclopropanecarbonylbenzoic acid can be optimized by adjusting the reaction conditions, such as temperature, reaction time, and concentration of reactants.
Scientific Research Applications
4-Cyclopropanecarbonylbenzoic acid has been widely used in scientific research due to its potential applications in various fields. It has been used as a building block for the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and materials. 4-Cyclopropanecarbonylbenzoic acid has also been used as a ligand in coordination chemistry and as a catalyst in organic reactions. In addition, 4-Cyclopropanecarbonylbenzoic acid has been investigated for its potential applications in drug discovery, such as anti-inflammatory and anti-cancer agents.
properties
IUPAC Name |
4-(cyclopropanecarbonyl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c12-10(7-1-2-7)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGPNLIVBPSIEOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501292750 | |
Record name | 4-(Cyclopropylcarbonyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501292750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropanecarbonylbenzoic acid | |
CAS RN |
303021-37-6 | |
Record name | 4-(Cyclopropylcarbonyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303021-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Cyclopropylcarbonyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501292750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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